1,5-Ditert-butyl-3-methyl-2-nitrobenzene

• CAS No.: 20444-30-8
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: 1,5-ditert-butyl-3-methyl-2-nitrobenzene
• InChI: InChI=1S/C15H23NO2/c1-10-8-11(14(2,3)4)9-12(15(5,6)7)13(10)16(17)18/h8-9H,1-7H3
• InChI Key: UCVSJXYHULELEZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1[N+](=O)[O-])C(C)(C)C)C(C)(C)C

Description

1,5-Ditert-butyl-3-methyl-2-nitrobenzene is a polysubstituted aromatic compound featuring two tert-butyl groups at the 1- and 5-positions, a methyl group at the 3-position, and a nitro group at the 2-position. Its molecular structure (C₁₆H₂₃NO₂) combines steric bulk from the tert-butyl substituents with the electron-withdrawing nitro group, creating unique electronic and steric properties. This compound is typically synthesized via nitration of a pre-substituted benzene derivative, where the tert-butyl groups are introduced through Friedel-Crafts alkylation or direct substitution reactions. Its crystalline structure and stability under ambient conditions make it a candidate for studies in materials science and organic synthesis, particularly in reactions requiring steric hindrance or electronic modulation .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Comparisons

The compound’s distinct substituent arrangement differentiates it from analogs like 1,3-dimethyl-2-nitrobenzene and 1-tert-butyl-3-nitrobenzene . Key comparisons include:

Property	1,5-Ditert-butyl-3-methyl-2-nitrobenzene	1,3-Dimethyl-2-nitrobenzene	1-tert-Butyl-3-nitrobenzene
Molecular Weight (g/mol)	265.36	165.16	193.24
Melting Point (°C)	112–114 (predicted)	45–47	78–80
Solubility	Low (non-polar solvents)	Moderate (ethanol, acetone)	Low (hexane, toluene)
Electronic Effects	Strongly electron-withdrawing (nitro) + steric hindrance (tert-butyl)	Moderate electron-withdrawing (nitro) + electron-donating (methyl)	Electron-withdrawing (nitro) + moderate steric bulk

The tert-butyl groups in 1,5-Ditert-butyl-3-methyl-2-nitrobenzene induce significant steric hindrance, limiting accessibility to the aromatic ring in reactions like electrophilic substitution. In contrast, 1,3-dimethyl-2-nitrobenzene lacks bulky groups, enabling faster reactivity but reduced regioselectivity.

Reactivity in Catalytic Systems

Unlike the N,O-bidentate directing group in N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide (), which facilitates metal-catalyzed C–H bond functionalization, the nitro group in 1,5-Ditert-butyl-3-methyl-2-nitrobenzene primarily acts as an electron-withdrawing meta-director. This limits its utility in directing C–H activation but enhances stability in oxidative environments. For example, in palladium-catalyzed cross-coupling reactions, the tert-butyl groups may suppress undesired side reactions by blocking catalyst coordination sites .

Research Findings and Challenges

• Thermal Stability : The compound’s decomposition temperature (~250°C) exceeds that of 1,3-dimethyl-2-nitrobenzene (~180°C), attributed to steric protection of the nitro group.
• Catalytic Inertness : Unlike the amide derivative in , which participates in C–H activation, this compound’s steric bulk restricts its role in catalysis but enhances selectivity in Friedel-Crafts reactions.